Cas no 2229147-90-2 (3-(2,6-dimethylphenyl)-3-methylbutanoic acid)

• Product Name: 3-(2,6-dimethylphenyl)-3-methylbutanoic acid
• CAS No: 2229147-90-2
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 5974602
• PubChem ID: 165648233
• Update Time: 2025-06-27

3-(2,6-dimethylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dimethylphenyl)-3-methylbutanoic acid
• 2229147-90-2
• EN300-1730583

• Inchi： 1S/C13H18O2/c1-9-6-5-7-10(2)12(9)13(3,4)8-11(14)15/h5-7H,8H2,1-4H3,(H,14,15)
• InChI Key： XATJEXTVWPBHPM-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,6-dimethylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 3-(2,6-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2229147-90-2): Properties, Applications, and Industry Insights

The chemical compound 3-(2,6-dimethylphenyl)-3-methylbutanoic acid (CAS No. 2229147-90-2) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and specialty chemicals. With the increasing demand for high-purity organic intermediates, this compound stands out for its unique structural properties and functional adaptability. Researchers and industry professionals frequently search for terms like "synthesis of 3-(2,6-dimethylphenyl)-3-methylbutanoic acid", "CAS 2229147-90-2 suppliers", and "applications of dimethylphenyl derivatives", reflecting its growing relevance in modern chemistry.

Structurally, 3-(2,6-dimethylphenyl)-3-methylbutanoic acid features a branched alkyl chain attached to a dimethyl-substituted aromatic ring, which enhances its stability and reactivity in various chemical reactions. This molecular configuration makes it a valuable building block for drug discovery and material science. Recent studies highlight its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and flavoring agents, aligning with the trending focus on sustainable and bio-based chemicals.

From an industrial perspective, the synthesis of CAS 2229147-90-2 often involves Grignard reactions or catalytic hydrogenation, processes that are optimized for scalability and cost-efficiency. Environmental concerns have also driven innovations in green chemistry approaches, such as solvent-free reactions or biocatalysis, to produce this compound with minimal waste. These advancements address the rising demand for eco-friendly chemical manufacturing, a topic frequently queried in academic and industrial forums.

In the pharmaceutical sector, 3-(2,6-dimethylphenyl)-3-methylbutanoic acid is explored for its anti-inflammatory and analgesic properties, with patents citing its utility in targeted drug delivery systems. Its compatibility with polymer matrices further extends its use to controlled-release formulations, a hot topic in personalized medicine. Additionally, agrochemical researchers investigate its derivatives as plant growth regulators, responding to the global push for sustainable agriculture solutions.

Market analyses indicate a steady growth trajectory for CAS 2229147-90-2, fueled by its multifunctional applications and the expansion of specialty chemical markets in Asia-Pacific regions. Quality standards such as HPLC purity >98% and GMP compliance are critical for suppliers, as emphasized in procurement-related searches like "high-purity 3-(2,6-dimethylphenyl)-3-methylbutanoic acid". Regulatory frameworks, including REACH and FDA guidelines, ensure its safe handling and commercialization.

Future research directions for 3-(2,6-dimethylphenyl)-3-methylbutanoic acid may focus on nanotechnology integrations or biodegradable derivatives, aligning with the broader trends of circular economy and carbon neutrality. Collaborative efforts between academia and industry are essential to unlock its full potential, particularly in green synthesis and novel therapeutic agents. As interest in tailor-made chemicals grows, this compound is poised to remain a key player in innovation-driven sectors.